Cas no 889949-80-8 ((butan-2-yl)(3-methoxyphenyl)methylamine)

• Product Name: (butan-2-yl)(3-methoxyphenyl)methylamine
• CAS No: 889949-80-8
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• MDL: MFCD07405964
• CID: 1086869
• PubChem ID: 4717610
• Update Time: 2025-04-20

(butan-2-yl)(3-methoxyphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-Methoxybenzyl)butan-2-amine
• N-[(3-methoxyphenyl)methyl]butan-2-amine
• (butan-2-yl)(3-methoxyphenyl)methylamine
• EN300-32519
• AN-465/42518756
• MFCD07405964
• N-(3-METHOXYBENZYL)-2-BUTANAMINE
• (butan-2-yl)[(3-methoxyphenyl)methyl]amine
• N-(sec-butyl)-N-(3-methoxybenzyl)amine
• DTXSID60405911
• 889949-80-8
• AKOS017279379
• AKOS000228600
• [(3-METHOXYPHENYL)METHYL](SEC-BUTYL)AMINE

• MDL： MFCD07405964
• Inchi： 1S/C12H19NO/c1-4-10(2)13-9-11-6-5-7-12(8-11)14-3/h5-8,10,13H,4,9H2,1-3H3
• InChI Key： ORPHYGSUWZTHAY-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CNC(C)CC

Computed Properties

• Exact Mass: 193.14700
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.97420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines